Cas no 1437433-78-7 (6-chloro-1-(3-methoxypropyl)-1H-1,3-benzodiazole-2-carbaldehyde)

• Product Name: 6-chloro-1-(3-methoxypropyl)-1H-1,3-benzodiazole-2-carbaldehyde
• CAS No: 1437433-78-7
• MF: C₁₂H₁₃ClN₂O₂
• MW: 252.696821928024
• CID: 5189897
• Update Time: 2026-03-05

6-chloro-1-(3-methoxypropyl)-1H-1,3-benzodiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-1-(3-methoxy-propyl)-1H-benzoimidazole-2-carbaldehyde
• 1H-Benzimidazole-2-carboxaldehyde, 6-chloro-1-(3-methoxypropyl)-
• 6-chloro-1-(3-methoxypropyl)-1H-1,3-benzodiazole-2-carbaldehyde

• Inchi： 1S/C12H13ClN2O2/c1-17-6-2-5-15-11-7-9(13)3-4-10(11)14-12(15)8-16/h3-4,7-8H,2,5-6H2,1H3
• InChI Key： YQFXZRUJCOHCBI-UHFFFAOYSA-N
• SMILES： C1(C=O)N(CCCOC)C2=CC(Cl)=CC=C2N=1

Additional information on 6-chloro-1-(3-methoxypropyl)-1H-1,3-benzodiazole-2-carbaldehyde

6-Chloro-1-(3-methoxypropyl)-1H-1,3-benzodiazole-2-carbaldehyde (CAS 1437433-78-7): A Comprehensive Overview

6-Chloro-1-(3-methoxypropyl)-1H-1,3-benzodiazole-2-carbaldehyde (CAS 1437433-78-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This benzodiazole derivative is characterized by its unique molecular structure, which includes a chloro substituent, a methoxypropyl side chain, and an aldehyde functional group. The compound's CAS number 1437433-78-7 serves as a unique identifier in chemical databases, ensuring precise referencing in scientific literature and commercial transactions.

The molecular formula of 6-chloro-1-(3-methoxypropyl)-1H-1,3-benzodiazole-2-carbaldehyde is C₁₂H₁₃ClN₂O₂, with a molecular weight of approximately 252.70 g/mol. Its structure combines the benzodiazole core with strategic modifications that enhance its potential applications. The presence of the aldehyde group at the 2-position makes this compound particularly valuable as a building block in organic synthesis, especially in the development of heterocyclic compounds and pharmaceutical intermediates.

Recent trends in medicinal chemistry have highlighted the importance of benzodiazole derivatives like 6-chloro-1-(3-methoxypropyl)-1H-1,3-benzodiazole-2-carbaldehyde in drug discovery. Researchers are particularly interested in how the methoxypropyl side chain influences the compound's pharmacokinetic properties, potentially improving bioavailability compared to simpler benzodiazole analogs. The chloro substituent at the 6-position adds another dimension to the molecule's reactivity profile, making it a versatile intermediate for further chemical modifications.

In the context of current pharmaceutical research, CAS 1437433-78-7 has shown promise as a precursor in the synthesis of potential therapeutic agents. The aldehyde functionality serves as a crucial reactive site for condensation reactions, allowing for the creation of Schiff bases or other derivatives that might exhibit biological activity. This aligns with the growing interest in small molecule drug discovery and the development of targeted therapies, which are among the most searched topics in pharmaceutical chemistry today.

The synthesis of 6-chloro-1-(3-methoxypropyl)-1H-1,3-benzodiazole-2-carbaldehyde typically involves multi-step organic reactions starting from commercially available benzodiazole precursors. Modern synthetic approaches emphasize green chemistry principles, reflecting the industry's focus on sustainable synthesis methods. Researchers are particularly interested in optimizing the yield and purity of CAS 1437433-78-7, as these factors directly impact its utility in downstream applications.

From an analytical perspective, 6-chloro-1-(3-methoxypropyl)-1H-1,3-benzodiazole-2-carbaldehyde can be characterized using standard techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These analytical methods are crucial for quality control, especially when the compound is intended for use in pharmaceutical research. The growing demand for high-purity chemical intermediates in drug development has made proper characterization of compounds like CAS 1437433-78-7 increasingly important.

The commercial availability of 6-chloro-1-(3-methoxypropyl)-1H-1,3-benzodiazole-2-carbaldehyde has expanded in recent years, reflecting its growing importance in chemical research. Suppliers typically offer this compound in various quantities, catering to both small-scale laboratory use and larger industrial applications. The market for specialized benzodiazole derivatives continues to grow, driven by increasing research activities in medicinal chemistry and materials science.

Storage and handling of CAS 1437433-78-7 require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain its stability. While not classified as hazardous under normal conditions, proper laboratory practices should always be followed when working with 6-chloro-1-(3-methoxypropyl)-1H-1,3-benzodiazole-2-carbaldehyde or any chemical substance.

Looking to the future, 6-chloro-1-(3-methoxypropyl)-1H-1,3-benzodiazole-2-carbaldehyde is likely to maintain its position as an important research chemical. Its structural features make it a valuable scaffold for the development of new compounds with potential applications in various fields. As research into heterocyclic chemistry and drug design continues to advance, compounds like CAS 1437433-78-7 will remain at the forefront of chemical innovation.

For researchers interested in exploring the properties and applications of 6-chloro-1-(3-methoxypropyl)-1H-1,3-benzodiazole-2-carbaldehyde, numerous scientific resources are available. The compound's CAS number 1437433-78-7 serves as a key identifier for locating relevant literature and commercial sources. As the scientific community continues to investigate novel benzodiazole derivatives, this particular compound will undoubtedly contribute to advancements in chemical and pharmaceutical sciences.